Cas no 138030-54-3 (1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester)

• Product Name: 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester
• CAS No: 138030-54-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 64507
• PubChem ID: 10083358
• Update Time: 2025-05-24

1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-((pyridin-4-yl)methyl)piperidine-4-carboxylate
• 1-(4-Pyridinylmethyl)-4-piperidinecarboxylic acid ethyl ester
• 4-Piperidinecarboxylic acid, 1-(4-pyridinylmethyl)-, ethyl ester
• ACMC-20mx2x
• AG-D-77058
• CTK4C1069
• MolPort-003-823-760
• RW2381
• SBB100454
• 138030-54-3
• AMY15351
• Ethyl 1-[(pyridin-4-yl)methyl]piperidine-4-carboxylate
• AKOS009073995
• Ethyl 1-(pyridin-4-ylmethyl)piperidine-4-carboxylate
• DTXSID40435377
• 1-pyridin-4-ylmethylpiperidine-4-carboxylic acid ethyl ester
• 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethyl. ester
• FT-0654408
• Ethyl 4-(pyridin-4-ylmethyl)piperazine-1-carboxylate
• 4-Piperidinecarboxylicacid, 1-(4-pyridinylmethyl)-, ethyl ester
• SCHEMBL12204641
• FT-0741919
• 143210-48-4
• Ethyl4-(pyridin-4-ylmethyl)piperazine-1-carboxylate
• ethyl 1-((pyridin-4-yl)methyl) piperidine-4-carboxylate
• ethyl 1-((pyridin-4-yl)Methyl
• 4-Piperidinecarboxylic acid,1-(4-pyridinylmethyl)-,ethyl ester
• 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester

• Inchi： 1S/C14H20N2O2/c1-2-18-14(17)13-5-9-16(10-6-13)11-12-3-7-15-8-4-12/h3-4,7-8,13H,2,5-6,9-11H2,1H3
• InChI Key： LSUOSTHKSMZNTN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(CC2C=CN=CC=2)CC1)=O

Computed Properties

• Exact Mass: 248.1526
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 348.35 °C at 760 mmHg
• Flash Point: 164.477 °C
• Refractive Index: 1.535
• PSA: 42.43

Additional information on 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester

Introduction to 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester (CAS No. 138030-54-3)

1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester, identified by the Chemical Abstracts Service Number (CAS No.) 138030-54-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both pyridine and piperidine moieties, which are well-documented for their role in modulating various biological pathways.

The 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester structure is characterized by a pyridine ring substituted at the 4-position with a methyl group, which is further connected to a piperidine ring. The presence of an ester functional group at the terminal position of the piperidine ring adds another layer of chemical diversity, enabling various interactions with biological targets. This structural complexity makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Pyridine and piperidine derivatives, in particular, have been extensively studied for their potential in treating a wide range of diseases, including central nervous system disorders, infectious diseases, and cancer. The 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester compound is no exception and has been the subject of several investigations aimed at uncovering its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The pyridine moiety is known for its ability to interact with aromatic residues in proteins, while the piperidine ring can engage in hydrogen bonding and hydrophobic interactions. These characteristics make it an ideal candidate for designing molecules that can selectively bind to specific biological targets. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester interacts with biological systems. These techniques have allowed researchers to predict binding affinities, identify potential drug candidates, and optimize molecular structures for improved efficacy. Such computational approaches are invaluable in accelerating the drug discovery process and reducing the time and cost associated with traditional experimental methods.

The pharmacological profile of 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester has been explored through both in vitro and in vivo studies. In vitro experiments have demonstrated its ability to modulate various biological pathways, including neurotransmitter receptor activity and enzyme inhibition. For example, preliminary studies suggest that this compound may interact with serotonin receptors, potentially making it useful in the development of treatments for mood disorders such as depression and anxiety.

In vivo studies have provided additional insights into the therapeutic potential of 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester. Animal models have shown that administration of this compound can lead to significant changes in behavior and physiological parameters, indicating its potential as a pharmacological agent. These findings are particularly intriguing given the growing interest in developing novel treatments for neurological disorders.

The synthesis of 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine derivative followed by coupling reactions to introduce the piperidine moiety and the ester group. Advances in synthetic methodologies have enabled more efficient and sustainable production methods, which are crucial for large-scale pharmaceutical applications.

The safety profile of 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester is another critical aspect that has been thoroughly evaluated through toxicological studies. These investigations have focused on assessing acute and chronic toxicity, as well as potential side effects associated with its use. Preliminary results indicate that this compound is well-tolerated at moderate doses, suggesting its potential for safe clinical application.

As research continues to evolve, the applications of 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethylester are likely to expand further. Emerging technologies such as CRISPR gene editing and personalized medicine are opening new avenues for therapeutic intervention, and compounds like this one may play a key role in these advancements. By leveraging cutting-edge research methodologies and interdisciplinary collaboration, scientists are poised to unlock the full therapeutic potential of this remarkable molecule.